Cas no 1806356-71-7 (3,4-Dichloro-5-nitrobenzylamine)

• Product Name: 3,4-Dichloro-5-nitrobenzylamine
• CAS No: 1806356-71-7
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4989825
• Update Time: 2025-06-14

3,4-Dichloro-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-nitrobenzylamine

• Inchi： 1S/C7H6Cl2N2O2/c8-5-1-4(3-10)2-6(7(5)9)11(12)13/h1-2H,3,10H2
• InChI Key： RFPLPXSSPWWAMO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CN)=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8

Additional information on 3,4-Dichloro-5-nitrobenzylamine

Recent Advances in the Study of 3,4-Dichloro-5-nitrobenzylamine (CAS: 1806356-71-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3,4-Dichloro-5-nitrobenzylamine (CAS: 1806356-71-7) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its nitro and chloro functional groups, serves as a versatile intermediate in the synthesis of more complex pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and as a building block in medicinal chemistry.

One of the most notable advancements involving 3,4-Dichloro-5-nitrobenzylamine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have utilized this compound to develop selective inhibitors that exhibit potent activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,4-Dichloro-5-nitrobenzylamine could effectively inhibit the activity of tyrosine kinases, which are implicated in various malignancies.

In addition to its applications in oncology, 3,4-Dichloro-5-nitrobenzylamine has shown promise in antimicrobial research. A recent investigation highlighted its potential as a precursor for the synthesis of compounds with broad-spectrum antibacterial activity. The nitro group in the molecule is believed to contribute to the disruption of bacterial cell wall synthesis, making it a valuable scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

The chemical reactivity of 3,4-Dichloro-5-nitrobenzylamine also makes it an attractive candidate for use in chemical biology. Researchers have employed this compound in the development of activity-based probes (ABPs) to study enzyme function and identify new drug targets. For example, a 2022 study utilized derivatives of this molecule to label and track the activity of cysteine proteases, providing insights into their role in disease progression.

Despite its potential, challenges remain in the optimization of 3,4-Dichloro-5-nitrobenzylamine-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully harness its therapeutic potential. Recent efforts have focused on structural modifications to improve these properties, with some success reported in preclinical models.

In conclusion, 3,4-Dichloro-5-nitrobenzylamine (CAS: 1806356-71-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility and reactivity have enabled the development of novel therapeutic agents and research tools. Continued exploration of its applications, coupled with advancements in synthetic chemistry, is expected to yield further breakthroughs in the coming years.